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Compound of Interest

Compound Name: Methyl kakuol

Cat. No.: B1649390

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Methyl kakuol (CAS: 70342-29-9)
is not readily available in public databases. The following guidance is based on best practices
for handling chemical compounds with limited safety data and by inferring potential hazards
from structurally similar compounds. This information should be used to support a thorough risk
assessment by qualified personnel before any handling occurs.

Compound Ildentification and Potential Hazards

Methyl kakuol is a known TRPAL1 agonist, indicating biological activity.[1] Due to the lack of
specific toxicological data, it must be handled as a compound of unknown toxicity.

A structurally related compound, 1-(1,3-benzodioxol-5-yl)propan-1-one, is classified as harmful
if swallowed and toxic to aquatic life with long-lasting effects.[2] Therefore, it is prudent to
assume Methyl kakuol may present similar or other significant hazards.
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Compound Data

Information

Chemical Name

Methyl kakuol

1-(6-methoxy-1,3-benzodioxol-5-yl)-1-

Synonym
propanone
CAS Number 70342-29-9
Molecular Formula C11H1204
Molecular Weight 208.21 g/mol
Store at 2-8°C. For long-term storage as a
powder, -20°C is recommended. Solutions in
Storage

DMSO can be stored at -80°C for up to 6
months.[3]

Personal Protective Equipment (PPE)

A precautionary approach requires a high level of personal protection. The following PPE is

mandatory when handling Methyl kakuol.
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Protection Type

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves
(double-gloving

recommended).

Prevents skin contact. The
chemical resistance of these
materials to Methyl kakuol has
not been determined,
therefore, gloves should be
changed frequently and
immediately if contamination is

suspected.

Eye Protection

Chemical safety goggles and a

face shield.

Protects eyes and face from
splashes and airborne

particles.

Body Protection

A fully buttoned laboratory coat

and chemical-resistant apron.

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical
fume hood is required. If there
is a risk of inhalation exposure
outside of a fume hood, a
NIOSH-approved respirator
with an appropriate organic
vapor cartridge should be

used.

Minimizes inhalation of

airborne powder or vapors.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedure for handling Methyl kakuol powder in a laboratory setting.

3.1. Preparation and Pre-Handling Check

» Risk Assessment: Complete a formal risk assessment for the planned procedure.

e Fume Hood Verification: Ensure the chemical fume hood is operational and has a current

certification.

e PPE Inspection: Inspect all PPE for damage before use.
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» Emergency Equipment: Confirm the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher. Have a spill kit readily available.

3.2. Handling and Weighing

o Containment: Perform all manipulations of Methyl kakuol powder within the certified
chemical fume hood.

» Weighing: Use a disposable weigh boat. Tare the balance with the weigh boat inside the
fume hood.

o Dispensing: Carefully dispense the required amount of powder, minimizing the creation of
dust.

o Closure: Securely cap the primary container of Methyl kakuol immediately after dispensing.

o Cleaning: Wipe down the spatula and any surfaces with a damp cloth or paper towel (to be
disposed of as hazardous waste) to remove any residual powder. Do not use dry sweeping,
as this can generate dust.

3.3. Post-Handling
o Decontamination: Wipe the exterior of the primary container before returning it to storage.

o Glove Removal: Remove outer gloves first, followed by inner gloves, using a technique that
avoids skin contact.

o Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan

All waste contaminated with Methyl kakuol must be treated as hazardous waste.
4.1. Waste Segregation and Collection

e Solid Waste: Place all contaminated solid materials (e.g., weigh boats, paper towels, gloves,
disposable lab coats) into a designated, labeled hazardous waste container.
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e Liquid Waste: Collect any solutions containing Methyl kakuol in a separate, labeled, and
sealed hazardous waste container.

e Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container for hazardous waste.

4.2. Waste Disposal Procedure

o Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the full
chemical name "Methyl kakuol".

o Storage: Store waste containers in a designated satellite accumulation area.

» Disposal Request: Follow your institution's procedures for hazardous waste pickup and
disposal. Do not dispose of Methyl kakuol down the drain or in regular trash.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1649390?utm_src=pdf-body
https://www.benchchem.com/product/b1649390?utm_src=pdf-body
https://www.benchchem.com/product/b1649390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Situation

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, begin
artificial respiration. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
with an inert absorbent material. Collect the
absorbed material into a sealed container for
hazardous waste disposal. Ventilate the area
and wash the spill site after material pickup is

complete.

Visualized Workflow for Handling Chemicals of

Unknown Toxicity

The following diagram outlines the critical decision-making and operational flow for safely

handling a chemical with limited safety data, such as Methyl kakuol.
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Start: New Chemical Handling

1. Conduct Risk Assessment
- Review available data
- Assume high toxicity

2. Select PPE
- Double gloves
- Goggles & Face Shield
- Lab Coat & Apron

3. Prepare Engineering Controls
- Certify Fume Hood
- Check Eyewash/Shower

4. Handling Procedure
- Work in fume hood
- Minimize dust
- Clean up spills immediately

5. Waste Disposal
- Segregate waste (solid/liquid)
- Label clearly
- Store in designated area

6. Decontamination
- Clean work surfaces
- Proper glove removal
- Wash hands

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling chemicals with unknown toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. Methyl kakuol|70342-29-9|COA [dcchemicals.com]

 To cite this document: BenchChem. [Essential Safety and Handling Protocol for Methyl
Kakuol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1649390#personal-protective-equipment-for-
handling-methyl-kakuol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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